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ON 146040: Test Panel Overview

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ON 146040

CAS No.: 1404231-34-0

Cat. No.: S002830

The table below summarizes the key specifications for the TAM Panel 146040 based on the available

information [1]:

Feature Specification

Product Name TAM Panel 146040

Material Stainless Steel

Plate Thickness 0.100" (2.5 mm)

Test Surface Half hard chrome coated (with cracks), half grit blasted

Primary Use Process verification for liquid penetrant testing (dye and fluorescent)
Compliance Pratt & Whitney Requirements TAM 146040

General Framework for Stability Studies

While specific protocols for ON 146040 are not available, the U.S. Environmental Protection Agency
(EPA) encourages an alternative approach for stability studies that may be useful for structuring your own
protocols [2]. Furthermore, a research paper on the stability of parenteral nutrition highlights key parameters

and methodologies that are standard in stability testing across scientific fields [3].

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s002830?utm_src=pdf-body
https://www.smolecule.com/products/s002830?utm_src=pdf-interest
https://www.cgm-cigiemme.com/en/liquid-penetrant-testing-accessories/tam-panel-146040-stainless-steel/
https://www.smolecule.com/products/s002830?utm_src=pdf-body
https://www.epa.gov/pesticide-registration/accelerated-storage-stability-and-corrosion-characteristics-study-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125120/
https://www.smolecule.com/products/s002830?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

You can adapt the following experimental framework:

¢ Objective: To determine how changes in composition and storage conditions affect the stability of a
product or sample.
o Key Parameters to Measure:
o Droplet Diameter: Monitoring mean droplet diameter and the population of large-diameter
droplets is critical for emulsion stability [3].
o pH, Density, and Viscosity: These are common physical and chemical parameters tracked
over time to assess stability [3].
e Sample Preparation: Prepare multiple samples, modifying the concentration of critical components
to test their impact on stability [3].
e Storage Protocols: Store samples under different conditions, typically including room temperature
(RT) and refrigerated (e.g., 4°C), and take measurements at predetermined time points (e.g., days 1,
3, 10, and 14) [3].

Proposed Workflow Diagram

The following Graphviz diagram outlines the core workflow for a general stability study that you can adapt

for your specific needs.

Short Title: Experimental Stability Study Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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